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Note: This technical guide focuses on the AM2302, as searches for the "AM3102 IC" indicate
this is the likely intended component. The AM2302, also known as the DHT22, is a widely used
digital temperature and humidity sensor. Its relevance to researchers, scientists, and drug
development professionals lies in its application for precise environmental monitoring in
laboratories, stability chambers, and manufacturing facilities where temperature and humidity
are critical parameters.

The AM2302 is a calibrated digital sensor that combines a capacitive humidity sensor and a
thermistor to measure the surrounding air.[1][2] It provides a digital signal output, making it
easy to integrate with microcontrollers.[1][3] The sensor is known for its high reliability and
excellent long-term stability.[2]

Core Architecture and Working Principle

The AM2302 sensor module integrates a capacitive humidity sensing element, a high-precision
temperature measurement device (NTC thermistor), and a high-performance 8-bit
microcontroller.[2][3] The internal microcontroller handles the analog-to-digital conversion and
outputs a calibrated digital signal.[4][5] Each sensor is calibrated in a precise chamber, and the
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calibration coefficients are stored in the OTP memory of the microcontroller, ensuring high
accuracy.[4][6]

The humidity is measured by a capacitive sensor element, while the temperature is measured
by an NTC thermistor.[3] The sensor communicates over a single-wire bus, which simplifies the
connection to a host microcontroller.[7][8]

Quantitative Data Summary
The following tables summarize the key performance specifications of the AM2302 sensor.

Table 1: General Specifications

Parameter Value

Operating Voltage 3.3V to 5.5V DC[1][7]

Current Consumption 2.5mA max during conversion[1]
Sampling Rate 0.5 Hz (once every 2 seconds)[1][9]
Communication Single-wire digital signal[9]
Dimensions 27mm x 59mm x 13.5mm[1]

Table 2: Temperature Measurement Specifications

Parameter Value

Measuring Range -40°C to 80°C[1][7]
Accuracy +0.5°C[1][7]
Resolution 0.1°C[7]
Repeatability +0.2°C[4]

Table 3: Humidity Measurement Specifications
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Parameter

Value

Measuring Range

0% to 99.9% RH[7]

Accuracy

+2% RH (at 25°C)[7]

Resolution

0.1% RH[7]

Repeatability

+1% RH[4]

Hysteresis

+0.3% RH[4]

Long-term Stability

+0.5% RH/year[4]

Experimental Protocols

Data Acquisition Protocol

Reading data from the AM2302 involves a specific sequence of timed signals on the single

data line. The communication is initiated by the host microcontroller.

« Initialization: After power-on, the sensor requires a 2-second stabilization period before it can

accept commands.[8]

o Start Signal: The host microcontroller pulls the data line from high to low for a minimum of

800 microseconds to wake the sensor from sleep mode.[7][8]

e Sensor Response: The sensor responds by pulling the data line low for approximately 80
microseconds, followed by pulling it high for another 80 microseconds.[8]

o Data Transmission: The sensor then transmits 40 bits of data, representing the humidity and

temperature readings, along with a checksum for data integrity.[7][8] The 40 bits are
structured as 16 bits for humidity, 16 bits for temperature, and 8 bits for the checksum.[4]

o Data Interpretation: The host microcontroller reads the timing of the high pulses to interpret

each bit. A shorter high pulse (around 26-28 microseconds) represents a '0', while a longer

high pulse (around 70 microseconds) represents a '1".
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e Checksum Verification: The checksum is the sum of the high and low bytes of the humidity
and temperature data. The host should verify this to ensure data integrity.

o Sleep Mode: After data transmission, the sensor automatically enters a low-power sleep
mode.[7][8] A new reading can be requested after a minimum of 2 seconds.[1][8]

Sensor Calibration Protocol

For applications requiring higher accuracy than the factory calibration, a two-point calibration
can be performed. This involves creating known humidity environments.

o Preparation of Calibration Standards:

o 75% RH Standard: Create a saturated solution of Sodium Chloride (NaCl) in a sealed
container. This will produce a stable 75% relative humidity environment.[10]

o Low RH Standard: Use a desiccant like silica gel in a sealed container to create a low
humidity environment. The exact RH will need to be measured with a calibrated reference
hygrometer.[10]

e Calibration Procedure:

[¢]

Place the AM2302 sensor and a calibrated reference hygrometer in the sealed container
with the NaCl solution.

[¢]

Allow the environment to stabilize for at least 6 hours.[10]

[¢]

Record the readings from the AM2302 and the reference hygrometer.

o

Repeat the process with the low humidity standard.
o Calibration Curve Generation:

o With the two data points (one high and one low humidity), a linear calibration curve can be
generated.

o The equation of the line can be used to correct the sensor's output in the microcontroller's
software.[10] This can be implemented as a linear transformation of the raw sensor

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.waveshare.com/wiki/DHT22_Temperature-Humidity_Sensor
https://files.seeedstudio.com/wiki/Grove-Temperature_and_Humidity_Sensor_Pro/res/AM2302-EN.pdf
https://thepihut.com/products/am2302-wired-dht22-temperature-humidity-sensor
https://files.seeedstudio.com/wiki/Grove-Temperature_and_Humidity_Sensor_Pro/res/AM2302-EN.pdf
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

reading.[10]

Visualizations
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Caption: Internal block diagram of the AM2302 sensor.

3. Data Transmission (40 bits)

. Response (Pull Low ~80us, then High ~80ps)
———————————————————————— AM2302 Sensor
1. Start Signal (Pull Low >800ps’

Host Microcontroller

Click to download full resolution via product page

Caption: Communication workflow between the host and the AM2302.
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Caption: A typical experimental setup for the AM2302 sensor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://cdn-shop.adafruit.com/datasheets/Digital+humidity+and+temperature+sensor+AM2302.pdf
https://www.digikey.com/en/htmldatasheets/production/1801448/0/0/1/am2302
https://www.instructables.com/Arduino-and-DHT22-AM2302-Temperature-Measurement/
https://www.instructables.com/Arduino-and-DHT22-AM2302-Temperature-Measurement/
https://www.waveshare.com/wiki/DHT22_Temperature-Humidity_Sensor
https://files.seeedstudio.com/wiki/Grove-Temperature_and_Humidity_Sensor_Pro/res/AM2302-EN.pdf
https://www.edn.com/am2302-dht22-datasheet/
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://engineer2you.blogspot.com/2018/10/dht22-accuracy-test-and-calibration.html?m=1
https://www.benchchem.com/product/b10768044/docs#an-in-depth-technical-guide-to-the-am2302-dht22-sensor-architecture
https://www.benchchem.com/product/b10768044/docs#an-in-depth-technical-guide-to-the-am2302-dht22-sensor-architecture
https://www.benchchem.com/product/b10768044/docs#an-in-depth-technical-guide-to-the-am2302-dht22-sensor-architecture
https://www.benchchem.com/product/b10768044/docs#an-in-depth-technical-guide-to-the-am2302-dht22-sensor-architecture
https://www.benchchem.com/product/b10768044?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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